Cas no 1779126-50-9 (1-(4-Bromo-2,6-dichloro-phenyl)-pyrrolidine)

• Product Name: 1-(4-Bromo-2,6-dichloro-phenyl)-pyrrolidine
• CAS No: 1779126-50-9
• MF: C₁₀H₁₀BrCl₂N
• MW: 295.003099918365
• CID: 5181672
• Update Time: 2025-08-05

1-(4-Bromo-2,6-dichloro-phenyl)-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2,6-dichloro-phenyl)-pyrrolidine
• Pyrrolidine, 1-(4-bromo-2,6-dichlorophenyl)-

• Inchi： 1S/C10H10BrCl2N/c11-7-5-8(12)10(9(13)6-7)14-3-1-2-4-14/h5-6H,1-4H2
• InChI Key： BEWFTMWFSVBVMG-UHFFFAOYSA-N
• SMILES： N1(C2=C(Cl)C=C(Br)C=C2Cl)CCCC1

Additional information on 1-(4-Bromo-2,6-dichloro-phenyl)-pyrrolidine

Introduction to 1-(4-Bromo-2,6-Dichloro-Phenyl)-Pyrrolidine (CAS No. 1779126-50-9)

The compound 1-(4-Bromo-2,6-Dichloro-Phenyl)-Pyrrolidine, identified by the CAS registry number 1779126-50-9, is a fascinating molecule with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group. The phenyl group is further substituted with bromine and chlorine atoms at specific positions, making it a versatile building block for advanced chemical synthesis.

The synthesis of 1-(4-Bromo-2,6-Dichloro-Phenyl)-Pyrrolidine involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled more efficient pathways for producing this compound, reducing production costs and environmental impact. These developments are particularly relevant in the context of green chemistry, where minimizing waste and maximizing atom economy are critical objectives.

One of the most notable applications of this compound is in the field of pharmaceutical research. The pyrrolidine ring is known for its ability to form stable amide bonds, making it an ideal component in drug design. Researchers have explored the use of 1-(4-Bromo-2,6-Dichloro-Phenyl)-Pyrrolidine as a precursor for developing bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties.

In addition to its role in drug discovery, this compound has found applications in materials science. The presence of halogen atoms on the phenyl ring imparts unique electronic properties to the molecule, making it suitable for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their conductivity and stability under various environmental conditions.

The structural versatility of 1-(4-Bromo-2,6-Dichloro-Phenyl)-Pyrrolidine also makes it an attractive candidate for use in catalytic processes. Its ability to act as both a ligand and a catalyst has been explored in transition metal-catalyzed reactions, leading to improved yields and selectivity in key industrial transformations.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques to investigate how this molecule behaves under different environmental conditions, providing valuable insights into its persistence and bioaccumulation potential.

In conclusion, 1-(4-Bromo-2,6-Dichloro-Phenyl)-Pyrrolidine (CAS No. 1779126-50-9) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. As research continues to uncover new uses and optimizations for this compound, its role in advancing science and technology is likely to grow even further.